![molecular formula C19H16BrNO3 B2905054 7-bromo-N-(2-methoxybenzyl)-1-benzoxepine-4-carboxamide CAS No. 950427-05-1](/img/structure/B2905054.png)
7-bromo-N-(2-methoxybenzyl)-1-benzoxepine-4-carboxamide
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Description
7-bromo-N-(2-methoxybenzyl)-1-benzoxepine-4-carboxamide is a useful research compound. Its molecular formula is C19H16BrNO3 and its molecular weight is 386.245. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
7-bromo-N-(2-methoxybenzyl)-1-benzoxepine-4-carboxamide serves as an intermediate in the synthesis of complex molecules with potential pharmacological activities. For instance, it's a precursor in the practical synthesis of orally active CCR5 antagonists. The compound undergoes various chemical reactions, including esterification, Claisen-type intramolecular reactions, Suzuki–Miyaura cross-coupling, hydrolysis, and amidation, showcasing its versatility in drug synthesis. This methodology enables the development of new drugs with improved pharmacokinetic profiles (T. Ikemoto et al., 2005).
Antipsychotic Agents
The compound has been linked to the synthesis of potential antipsychotic agents. Derivatives of similar compounds have shown potent antidopaminergic properties and a low tendency to induce extrapyramidal side effects, indicating their suitability for treating psychiatric disorders with fewer side effects (T. Högberg et al., 1990).
Novel Psychoactive Substances
Research into the N-(methoxybenzyl- and dimethoxybenzyl)-4-bromo-2,5-dimethoxyphenylisopropylamines, which share structural features with amphetamines and NBOMe drugs, demonstrates the compound's relevance in studying novel psychoactive substances. This includes insights into their synthesis, chromatographic separation, mass spectral analysis, and potential psychoactive effects, providing a basis for the development of new therapeutic agents or understanding illicit drug synthesis (Y. Abiedalla et al., 2021).
Radical Cyclization for Synthesis
The compound plays a role in the convenient synthesis of 2-benzazepines through radical cyclization. This demonstrates its application in generating cyclic compounds, which are a core structure in many pharmacologically active molecules. This synthetic strategy could pave the way for novel drug discovery and development (A. Kamimura et al., 2003).
Properties
IUPAC Name |
7-bromo-N-[(2-methoxyphenyl)methyl]-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16BrNO3/c1-23-17-5-3-2-4-14(17)12-21-19(22)13-8-9-24-18-7-6-16(20)11-15(18)10-13/h2-11H,12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZAJIWOSUVIEDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C2=CC3=C(C=CC(=C3)Br)OC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.